Cas no 714273-88-8 (5-tert-butyl-1H-imidazole-4-carboxylic acid)

• Product Name: 5-tert-butyl-1H-imidazole-4-carboxylic acid
• CAS No: 714273-88-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD18808688
• CID: 558112
• PubChem ID: 22055225
• Update Time: 2025-04-19

5-tert-butyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethylethyl)-
• 1H-Imidazole-4-carboxylicacid, 5-(1,1-dimethylethyl)- (9CI)
• 5-tert-butyl-1H-imidazole-4-carboxylic acid
• 5-(TERT-BUTYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• DTXSID00622084
• SCHEMBL20081637
• 714273-88-8
• AKOS023253148
• 4-tert-butyl-1H-imidazole-5-carboxylic acid
• 4-(tert-Butyl)-1H-imidazole-5-carboxylic acid
• 5-(Tert-butyl)-1H-imidazole-4-carboxylicacid
• SCHEMBL66608
• CS-0455150
• CH-0711
• AKOS016028492
• 4-(tert-Butyl)-1H-imidazole-5-carboxylicacid
• EN300-255933
• 1H-Imidazole-4-carboxylicacid,5-(1,1-dimethylethyl)-(9CI)
• G74208

• MDL： MFCD18808688
• Inchi： 1S/C8H12N2O2/c1-8(2,3)6-5(7(11)12)9-4-10-6/h4H,1-3H3,(H,9,10)(H,11,12)
• InChI Key： CHZBPWFTYFOPMN-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)(C)C)NC=N1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98